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Compound of Interest

Compound Name: Sodium anthranilate

Cat. No.: B1290561 Get Quote

An In-Depth Technical Guide to the Stability and Storage of Sodium Anthranilate

For researchers, scientists, and drug development professionals, a thorough understanding of

the stability and storage requirements of chemical compounds is paramount to ensuring

experimental integrity, product quality, and safety. This guide provides a comprehensive

overview of the stability profile and recommended storage conditions for sodium anthranilate
(CAS 552-37-4), a compound utilized in the pharmaceutical, cosmetic, and food industries.[1]

Chemical and Physical Properties
Sodium anthranilate, the sodium salt of anthranilic acid, is a white to yellowish crystalline

powder.[2] It is soluble in water and alcohol, and slightly soluble in ether, DMSO, and methanol.

[1][3][4] Understanding these fundamental properties is the first step in developing appropriate

handling and storage protocols.

Stability Profile
Sodium anthranilate is generally stable under recommended storage conditions but is

susceptible to degradation from specific environmental factors.[2][5] Its primary instability is its

hygroscopic nature, meaning it readily absorbs moisture from the atmosphere.[1][3]

Key Factors Influencing Stability:
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Moisture: As a hygroscopic substance, exposure to humidity can lead to physical changes

and potentially initiate chemical degradation.[1][3]

Heat: While the melting point is high (above 250°C), exposure to excessive heat or high

temperatures should be avoided as it may lead to decomposition.[2][5] Hazardous

combustion products include carbon oxides (CO, CO2) and nitrogen oxides (NOx).[2][5]

Light: While not extensively documented for the sodium salt, related compounds like methyl

anthranilate are known to be light-sensitive.[6] As a precaution, protection from light is

advisable.

Incompatible Materials: Contact with strong oxidizing agents and strong acids or bases

should be avoided to prevent dangerous reactions.[1][5]

Summary of Stability Factors
The following table summarizes the known factors that can impact the stability of sodium
anthranilate.
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Factor
Effect on Sodium

Anthranilate
Mitigation Strategy Reference

Moisture/Humidity

Hygroscopic; readily

absorbs moisture,

which can

compromise physical

and chemical integrity.

Store in a tightly

closed container in a

dry, cool place. Use of

an inert atmosphere is

recommended.

[1][3]

Temperature/Heat

Stable at room

temperature. May be

combustible at high

temperatures, leading

to decomposition.

Avoid excess heat

and sources of

ignition. Store in a

refrigerator for long-

term preservation.

[1][2][5]

Light

Potential for

degradation, as

related compounds

are light-sensitive.

Store in an opaque or

amber container to

protect from light.

[6]

Incompatible Agents

Reacts with strong

acids and strong

oxidizing agents.

Store away from

incompatible

materials.

[1][5]

Recommended Storage and Handling
Proper storage and handling are critical to maintaining the quality and shelf-life of sodium
anthranilate.

Storage Conditions
The recommended storage conditions for sodium anthranilate are summarized below.
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Parameter Condition Rationale Reference

Temperature Refrigerator (2-8°C)

To minimize potential

thermal degradation

and preserve long-

term stability.

[1][3][4]

Atmosphere

Under inert

atmosphere (e.g.,

Argon, Nitrogen)

To displace oxygen

and moisture,

preventing oxidative

degradation and

hydrolysis.

[1][3][4]

Container
Tightly closed,

suitable container

To prevent moisture

ingress due to its

hygroscopic nature.

[2][5]

Location
A dry, cool, and well-

ventilated place

To provide a stable

environment and

prevent accidental

exposure to

incompatible

materials.

[1][2][7]

Safe Handling
For safe handling, it is recommended to:

Handle in a well-ventilated area to avoid dust formation and inhalation.[7]

Wear suitable personal protective equipment (PPE), including gloves and safety goggles.[1]

[7]

Avoid contact with skin and eyes.[7]

Keep away from heat, sparks, and open flames.[1][2][7]

Potential Degradation Pathways
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While specific chemical degradation pathways under storage are not extensively detailed in the

literature, potential decomposition and biological degradation routes have been identified. High-

temperature combustion results in the formation of nitrogen and carbon oxides.[2][5] In

biological systems, bacteria such as Geobacillus thermodenitrificans can degrade anthranilate

into 3-hydroxyanthranilate, which is then further metabolized.[8]

Degradation Conditions

Resulting Products

High Temperature /
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Carbon Oxides (CO, CO₂) &
Nitrogen Oxides (NOx)

Leads to

Microbial Action
(e.g., G. thermodenitrificans)

3-Hydroxyanthranilate

Converts to

Acetyl-CoA

Further degrades to

Sodium Anthranilate

Click to download full resolution via product page

Caption: Potential degradation pathways for sodium anthranilate.

Experimental Protocols for Stability Assessment
No specific, detailed stability testing protocols for sodium anthranilate were found in the public

literature. However, a robust stability study can be designed based on established guidelines

from regulatory bodies like the EMA and FDA for active pharmaceutical ingredients.[9][10]
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General Stability Study Protocol
This protocol outlines a general approach for assessing the stability of a substance like sodium
anthranilate.

Objective: To evaluate the stability of sodium anthranilate under various environmental

conditions and establish a re-test period or shelf life.

Materials:

At least one to three batches of sodium anthranilate.

Appropriate primary packaging that mimics the proposed marketing container.[9]

Calibrated stability chambers.

Methodology:

Initial Analysis (Time 0): Perform a comprehensive analysis of the initial batch(es) to

establish baseline data. Tests should include appearance, assay, purity (including

degradation products), water content, and any other critical quality attributes.

Stability Conditions: Place the packaged samples in stability chambers under the following

conditions, as recommended by ICH guidelines.

Long-Term Stability:

25°C ± 2°C / 60% RH ± 5% RH or

30°C ± 2°C / 65% RH ± 5% RH[9]

Accelerated Stability:

40°C ± 2°C / 75% RH ± 5% RH[9][11]

Stress Testing (Optional but Recommended): Expose the substance to heat (e.g., 60°C),

light (photostability testing), oxidation, and a range of pH values to identify likely

degradation products and pathways.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1290561?utm_src=pdf-body
https://www.benchchem.com/product/b1290561?utm_src=pdf-body
https://www.benchchem.com/product/b1290561?utm_src=pdf-body
https://www.benchchem.com/product/b1290561?utm_src=pdf-body
https://www.ema.europa.eu/en/documents/scientific-guideline/guideline-stability-testing-stability-testing-existing-active-substances-and-related-finished-products_en.pdf
https://www.ema.europa.eu/en/documents/scientific-guideline/guideline-stability-testing-stability-testing-existing-active-substances-and-related-finished-products_en.pdf
https://www.ema.europa.eu/en/documents/scientific-guideline/guideline-stability-testing-stability-testing-existing-active-substances-and-related-finished-products_en.pdf
https://www.pharmaguideline.com/2012/02/guidelines-for-stability-study.html?m=1
https://www.ema.europa.eu/en/documents/scientific-guideline/guideline-stability-testing-stability-testing-existing-active-substances-and-related-finished-products_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Testing Frequency:

Long-Term: Test every 3 months for the first year, every 6 months for the second year, and

annually thereafter.[9][12]

Accelerated: A minimum of three time points, including initial and final (e.g., 0, 3, and 6

months), is recommended for a 6-month study.[9]

Analytical Procedures:

Use validated, stability-indicating analytical methods (e.g., HPLC with UV detection) to

separate and quantify the parent compound and any degradation products.

Monitor physical properties such as appearance, color, and solubility.

Assess water content, especially given the hygroscopic nature of the compound.

The workflow for a typical stability study is visualized below.
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Caption: General workflow for a pharmaceutical stability study.

Conclusion
Sodium anthranilate is a stable compound when stored under appropriate conditions. Its

primary vulnerability is its hygroscopic nature, necessitating protection from moisture. For long-

term storage, it should be kept in a tightly sealed container, under an inert atmosphere, and in

a refrigerator. By understanding these stability characteristics and implementing robust

handling and storage protocols, researchers and developers can ensure the integrity and

quality of sodium anthranilate for its intended applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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